Cas no 1700381-62-9 (Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate)

Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate is a chemically versatile intermediate primarily used in organic synthesis and pharmaceutical research. Its structure features a 1,4-diazepane core with a tert-butyloxycarbonyl (Boc) protecting group, enhancing stability during synthetic processes. The 2,3-dihydroxypropyl side chain introduces additional functionalization sites, making it valuable for further derivatization. This compound is particularly useful in the development of bioactive molecules, including potential therapeutic agents, due to its ability to serve as a scaffold for modifications. Its balanced hydrophilicity and lipophilicity contribute to favorable solubility properties, facilitating its use in diverse reaction conditions. The Boc group also allows for selective deprotection under mild acidic conditions, enabling controlled synthetic pathways.
Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate structure
1700381-62-9 structure
Product Name:Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate
CAS No:1700381-62-9
MF:C13H26N2O4
MW:274.356544017792
CID:6332823
PubChem ID:104079282
Update Time:2025-11-06

Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate
    • EN300-4430811
    • 1700381-62-9
    • Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate
    • Inchi: 1S/C13H26N2O4/c1-13(2,3)19-12(18)15-6-4-5-14(7-8-15)9-11(17)10-16/h11,16-17H,4-10H2,1-3H3
    • InChI Key: HMYSDKFOORISJS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCN(CC(CO)O)CC1)=O

Computed Properties

  • Exact Mass: 274.18925731g/mol
  • Monoisotopic Mass: 274.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 73.2Ų

Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate (CAS No. 1700381-62-9)

Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate (CAS No. 1700381-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of 1,4-diazepane derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The presence of both a tert-butyl carboxylate group and a dihydroxypropyl side chain makes this molecule particularly interesting for researchers exploring novel therapeutic agents.

In recent years, the demand for 1,4-diazepane-based compounds has surged due to their potential in targeting central nervous system (CNS) disorders, such as anxiety and depression. The unique structural features of Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate (CAS No. 1700381-62-9) make it a promising candidate for further investigation. Researchers are particularly intrigued by its potential to act as a pharmacophore in the development of new drugs, given its ability to interact with various biological targets.

The synthesis of Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate involves multi-step organic reactions, including protection-deprotection strategies and selective hydroxylation. These methods are critical for achieving high purity and yield, which are essential for pharmaceutical applications. The compound's CAS No. 1700381-62-9 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance in research and development.

One of the most frequently asked questions about this compound is its solubility and stability under different conditions. Studies indicate that Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate exhibits good solubility in polar solvents like water and ethanol, making it suitable for formulation in aqueous-based drug delivery systems. Additionally, its stability at room temperature ensures ease of handling and storage, which is a significant advantage for laboratory and industrial applications.

The growing interest in green chemistry and sustainable synthesis has also influenced research on this compound. Scientists are exploring eco-friendly methods to produce Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate (CAS No. 1700381-62-9) with minimal environmental impact. This aligns with the broader trend of reducing hazardous waste and optimizing reaction conditions in chemical manufacturing.

Another area of focus is the potential biological activity of this compound. Preliminary studies suggest that Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate may exhibit anti-inflammatory and neuroprotective properties, although further in vivo and in vitro studies are needed to confirm these effects. Such findings could open new avenues for its use in treating chronic inflammatory diseases or neurodegenerative conditions.

In summary, Tert-butyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate (CAS No. 1700381-62-9) represents a fascinating subject of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, makes it a valuable compound for ongoing and future research. As the scientific community continues to uncover its properties and applications, this molecule is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

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